![molecular formula C20H24N2O4S B2736807 5-ethyl-2-methoxy-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide CAS No. 1210033-61-6](/img/structure/B2736807.png)
5-ethyl-2-methoxy-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
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Description
5-ethyl-2-methoxy-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
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Scientific Research Applications
Potential in Preventing Vasospasm from Subarachnoid Hemorrhage
A key research area for related compounds involves the prevention of cerebral vasospasm, particularly following a subarachnoid hemorrhage (SAH). Studies have explored the oral administration of endothelin (ET) receptor antagonists, including bosentan and PD155080, to mitigate SAH-induced delayed cerebral vasospasm. These treatments have shown promising results in reducing the magnitude of arterial constriction, suggesting a potential application for similar sulfonamide compounds in preventing complications from SAH in humans (Zuccarello et al., 1996).
Cognitive Enhancement Properties
Another significant area of application is in cognitive enhancement. SB-399885, a compound with structural similarities, serves as a potent, selective 5-HT6 receptor antagonist with demonstrated cognitive enhancing properties in animal models. This includes reversing scopolamine-induced deficits in a novel object recognition paradigm and reversing age-dependent deficits in water maze spatial learning. Such findings underscore the potential of sulfonamide derivatives in treating disorders characterized by cognitive deficits, like Alzheimer's disease and schizophrenia (Hirst et al., 2006).
Antiproliferative Activity in Cancer Research
Research has also been conducted on sulfonamide derivatives for their antiproliferative activity against various tumor cell lines. Novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives, for instance, showed promising antiproliferative activity, suggesting potential utility in developing new anticancer agents. Such derivatives could be used for further exploration in cancer treatment research, especially in targeting breast cancer and neuroblastoma cell lines (Motavallizadeh et al., 2014).
Application in Chiral Separation Techniques
Additionally, the chiral separation of tamsulosin (analogous compounds) by capillary electrophoresis highlights another research application for sulfonamides. The use of acidic background electrolytes with sulfated-beta-cyclodextrin demonstrates the potential for sulfonamide derivatives in chiral separation processes, which are critical in pharmaceutical manufacturing and quality control (Maier et al., 2005).
Properties
IUPAC Name |
5-ethyl-2-methoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4S/c1-3-15-10-11-18(26-2)19(13-15)27(24,25)21-16-7-6-8-17(14-16)22-12-5-4-9-20(22)23/h6-8,10-11,13-14,21H,3-5,9,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZBOYGCADPINOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC(=CC=C2)N3CCCCC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.